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Compound of Interest

Compound Name: Barium nitrite

Cat. No.: B1141920

Technical Guide: Barium Nitrite

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the chemical properties,
synthesis, and quantitative data for Barium Nitrite. It includes detailed experimental protocols
and a visual representation of a synthesis workflow, designed to serve as a foundational
resource for professionals in scientific research and development.

Chemical Identity and Properties

Barium nitrite is an inorganic compound with the chemical formula Ba(NO2)2.[1][2][3][4] It is
the barium salt of nitrous acid. Typically, it appears as a white to yellowish, water-soluble
powder.[1] Like all soluble barium salts, it is toxic if ingested.[2] The compound is often used in
the preparation of other metal nitrites.[1]

Quantitative Data Summary

The key physical and chemical properties of Barium Nitrite are summarized in the table below
for both its anhydrous and monohydrate forms.
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Property Anhydrous Monohydrate

Chemical Formula Ba(NO2): Ba(NOz2)2-H20

Molar Mass 229.34 g/mol [1][5][6] 247.35 g/mol [2]
Appearance White solid[1] White to yellowish solid[1][2]
Density 3.234 g/cm?3[1] 3.173 g/cm3[1]

Melting Point 267 °C (decomposes)|[1] 115 °C[2]

Solubility in Water 67.5 g/100 mL at 20 °C[2] Soluble

Experimental Protocol: Synthesis of Barium Nitrite

This section details a common laboratory method for the synthesis of Barium Nitrite
monohydrate via a double displacement reaction.

Objective: To synthesize Barium Nitrite monohydrate from Barium Chloride and Sodium
Nitrite.

Materials:

e Barium Chloride (BaClz)

e Sodium Nitrite (NaNO2)

« Distilled water

* Ice bath

e Stirring rod

» Beakers

« Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

e Crystallizing dish
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Methodology:

e Solution Preparation: Prepare stoichiometric aqueous solutions of Barium Chloride and
Sodium Nitrite in separate beakers using distilled water.

e Reaction: Slowly add the Sodium Nitrite solution to the Barium Chloride solution while stirring
continuously. The reaction is as follows: BaClz (aq) + 2NaNO:z (aq) — Ba(NO2)2 (aq) + 2NaCl

(aq)

» Crystallization: Cool the resulting solution in an ice bath to induce the crystallization of
Barium Nitrite monohydrate, which is less soluble at lower temperatures.

« Filtration: Separate the precipitated crystals from the solution using a vacuum filtration setup.

» Washing: Wash the collected crystals with a small amount of ice-cold distilled water to
remove residual Sodium Chloride and other impurities.

» Drying: Dry the purified Barium Nitrite monohydrate crystals in a desiccator or at a low
temperature to prevent decomposition.

Visualization of Synthesis Workflow

The following diagram illustrates the logical flow of the experimental protocol for synthesizing
Barium Nitrite.

Prepare Solutions Mix Solutions Cool Solution Filter Crystals Wash Crystals Dry Product
(BaClz and NaNO2) (Double Displacement) (Induce Crystallization) Y (Purification) (Barium Nitrite)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Barium Nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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